Cas no 71792-93-3 (2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-
• CAS No: 71792-93-3
• MF: C₁₇H₁₂F₆O
• MW: 346.26700592041
• CID: 545047
• PubChem ID: 13221706
• Update Time: 2025-04-19

2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-
• 1,3-bis[3-(trifluoromethyl)phenyl]propan-2-one
• PVWRQYUVLKSIMF-UHFFFAOYSA-N
• DTXSID70529470
• 71792-93-3
• SCHEMBL6865758

• Inchi： 1S/C17H12F6O/c18-16(19,20)13-5-1-3-11(7-13)9-15(24)10-12-4-2-6-14(8-12)17(21,22)23/h1-8H,9-10H2
• InChI Key： PVWRQYUVLKSIMF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(CC1C=CC=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

• Exact Mass: 346.07926
• Monoisotopic Mass: 346.07923397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07